Methyl 6-(((3-chloro-4-fluorophenyl)sulfonyl)methyl)-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: methyl 6-[(3-chloro-4-fluorophenyl)sulfonylmethyl]-2-oxo-4-phenyl-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C19H16ClFN2O5S/c1-28-18(24)16-15(10-29(26,27)12-7-8-14(21)13(20)9-12)22-19(25)23-17(16)11-5-3-2-4-6-11/h2-9,17H,10H2,1H3,(H2,22,23,25)
• InChI Key: SODVVQQNPFAFLK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(NC(=O)NC1C2=CC=CC=C2)CS(=O)(=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C19H16ClFN2O5S
• Molecular Weight: 438.9 g/mol

Description

This compound is a tetrahydropyrimidine derivative. Tetrahydropyrimidines are a class of compounds that contain a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms, with four hydrogen atoms attached to the ring. The presence of the sulfonyl group, fluorophenyl group, and carboxylate ester in the compound suggests that it might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a tetrahydropyrimidine ring, a sulfonyl group attached to a fluorophenyl group, and a carboxylate ester. These functional groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The sulfonyl group could potentially undergo substitution reactions, while the carboxylate ester could undergo hydrolysis or transesterification reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl and carboxylate ester groups could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it might interact with biological targets such as enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. It’s always important to refer to the Safety Data Sheet (SDS) for specific safety information.

Future Directions

The future research directions for this compound could involve studying its potential applications, such as its use as a pharmaceutical drug or a chemical intermediate. Further studies could also explore its synthesis and characterization, as well as its physical and chemical properties.